Cas no 868154-55-6 ((2E)-3-5-(3-fluorophenyl)furan-2-yl-2-4-(furan-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile)

(2E)-3-5-(3-fluorophenyl)furan-2-yl-2-4-(furan-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile structure
868154-55-6 structure
Product Name:(2E)-3-5-(3-fluorophenyl)furan-2-yl-2-4-(furan-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile
CAS No:868154-55-6
MF:C20H11FN2O2S
MW:362.376946687698
CID:6509662
Update Time:2025-05-18

(2E)-3-5-(3-fluorophenyl)furan-2-yl-2-4-(furan-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-5-(3-fluorophenyl)furan-2-yl-2-4-(furan-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile
    • 3-[5-(3-Fluoro-phenyl)-furan-2-yl]-2-(4-furan-2-yl-thiazol-2-yl)-acrylonitrile
    • 2-Thiazoleacetonitrile, α-[[5-(3-fluorophenyl)-2-furanyl]methylene]-4-(2-furanyl)-
    • Inchi: 1S/C20H11FN2O2S/c21-15-4-1-3-13(9-15)18-7-6-16(25-18)10-14(11-22)20-23-17(12-26-20)19-5-2-8-24-19/h1-10,12H/b14-10-
    • InChI Key: KMWOORSSTKYTIJ-UVTDQMKNSA-N
    • SMILES: C(#N)/C(/C1=NC(C2=CC=CO2)=CS1)=C/C1=CC=C(C2=CC=CC(F)=C2)O1

(2E)-3-5-(3-fluorophenyl)furan-2-yl-2-4-(furan-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile Pricemore >>

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Additional information on (2E)-3-5-(3-fluorophenyl)furan-2-yl-2-4-(furan-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile

Research Brief on (2E)-3-5-(3-fluorophenyl)furan-2-yl-2-4-(furan-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS: 868154-55-6)

The compound (2E)-3-5-(3-fluorophenyl)furan-2-yl-2-4-(furan-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS: 868154-55-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The presence of both furan and thiazole rings, along with the fluorophenyl moiety, contributes to its high binding affinity and selectivity towards target proteins. Computational docking studies have further elucidated its interaction mechanisms, revealing key binding sites and conformational stability.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting low cytotoxicity and high efficacy in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a significant reduction in tumor growth rates in murine models treated with this compound, alongside minimal adverse effects. These findings underscore its potential as a lead compound for further development in oncology.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research is exploring structural modifications and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2E)-3-5-(3-fluorophenyl)furan-2-yl-2-4-(furan-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile represents a promising candidate for therapeutic development, with its multifaceted biological activities and structural versatility. Future research should focus on mechanistic studies and clinical trials to fully realize its potential in treating complex diseases.

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